Cas no 118466-21-0 ([4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone)

[4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone structure
118466-21-0 structure
Product name:[4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone
CAS No:118466-21-0
MF:C18H21O4P
MW:332.330706357956
CID:2615799
PubChem ID:56986843

[4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • [4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone
    • 118466-21-0
    • diethyl 4-benzoylbenzylphosphonic acid
    • KTDNUVISWQZPQW-UHFFFAOYSA-N
    • Diethyl [(4-benzoylphenyl)methyl]phosphonate
    • SCHEMBL9440266
    • DTXSID70719990
    • Inchi: InChI=1S/C18H21O4P/c1-3-21-23(20,22-4-2)14-15-10-12-17(13-11-15)18(19)16-8-6-5-7-9-16/h5-13H,3-4,14H2,1-2H3
    • InChI Key: KTDNUVISWQZPQW-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 332.11774614Da
  • Monoisotopic Mass: 332.11774614Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.6Ų

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